Tripdioltonide
Tripdioltonide
Brand Name:
Vulcanchem
CAS No.:
149183-67-5
VCID:
VC21132951
InChI:
InChI=1S/C20H24O6/c1-8(2)20-16(23)13-12(21)6-11-10-7-25-18(24)9(10)4-5-19(11,3)14(13)15(22)17(20)26-20/h8,11,15-17,22-23H,4-7H2,1-3H3/t11-,15+,16-,17-,19-,20+/m0/s1
SMILES:
CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O
Molecular Formula:
C20H24O6
Molecular Weight:
360.4 g/mol
Tripdioltonide
CAS No.: 149183-67-5
Cat. No.: VC21132951
Molecular Formula: C20H24O6
Molecular Weight: 360.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149183-67-5 |
|---|---|
| Molecular Formula | C20H24O6 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | (1S,3R,4S,6R,7S,11R)-3,7-dihydroxy-1-methyl-6-propan-2-yl-5,14-dioxapentacyclo[9.7.0.02,8.04,6.012,16]octadeca-2(8),12(16)-diene-9,15-dione |
| Standard InChI | InChI=1S/C20H24O6/c1-8(2)20-16(23)13-12(21)6-11-10-7-25-18(24)9(10)4-5-19(11,3)14(13)15(22)17(20)26-20/h8,11,15-17,22-23H,4-7H2,1-3H3/t11-,15+,16-,17-,19-,20+/m0/s1 |
| Standard InChI Key | OJOZVNYJCMKPSU-BXCTWWAJSA-N |
| Isomeric SMILES | CC(C)[C@@]12[C@@H](O1)[C@@H](C3=C([C@@H]2O)C(=O)C[C@@H]4[C@@]3(CCC5=C4COC5=O)C)O |
| SMILES | CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O |
| Canonical SMILES | CC(C)C12C(O1)C(C3=C(C2O)C(=O)CC4C3(CCC5=C4COC5=O)C)O |
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